Cas no 1142215-33-5 (2,2-Dimethyl-3-[(4-methyl-1,4-diazepan-1-yl)-carbonyl]cyclopropanecarboxylic acid)

• Product Name: 2,2-Dimethyl-3-[(4-methyl-1,4-diazepan-1-yl)-carbonyl]cyclopropanecarboxylic acid
• CAS No: 1142215-33-5
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• MDL: MFCD12027563
• CID: 1073072
• PubChem ID: 25219949
• Update Time: 2025-05-23

2,2-Dimethyl-3-[(4-methyl-1,4-diazepan-1-yl)-carbonyl]cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-[(4-methyl-1,4-diazepan-1-yl)-carbonyl]cyclopropanecarboxylic acid
• VS-11016
• 2,2-Dimethyl-3-(4-methyl-1,4-diazepane-1-carbonyl)cyclopropanecarboxylic acid
• BBL032140
• AKOS005171806
• 2,2-Dimethyl-3-(4-methyl-1,4-diazepane-1-carbonyl)cyclopropanecarboxylicacid
• 1142215-33-5
• MFCD12027563
• CS-0316650
• 2,2-dimethyl-3-(4-methyl-1,4-diazepane-1-carbonyl)cyclopropane-1-carboxylic acid
• STK504931
• 2,2-dimethyl-3-[(4-methyl-1,4-diazepan-1-yl)carbonyl]cyclopropanecarboxylic acid
• ALBB-007941

• MDL： MFCD12027563
• Inchi： 1S/C13H22N2O3/c1-13(2)9(10(13)12(17)18)11(16)15-6-4-5-14(3)7-8-15/h9-10H,4-8H2,1-3H3,(H,17,18)
• InChI Key： DQYGRMHIKHASHW-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(=O)O)C1(C)C)N1CCN(C)CCC1

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 60.8Ų

2,2-Dimethyl-3-[(4-methyl-1,4-diazepan-1-yl)-carbonyl]cyclopropanecarboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 2,2-Dimethyl-3-[(4-methyl-1,4-diazepan-1-yl)-carbonyl]cyclopropanecarboxylic acid

Comprehensive Overview of 2,2-Dimethyl-3-[(4-methyl-1,4-diazepan-1-yl)-carbonyl]cyclopropanecarboxylic acid (CAS No. 1142215-33-5)

2,2-Dimethyl-3-[(4-methyl-1,4-diazepan-1-yl)-carbonyl]cyclopropanecarboxylic acid (CAS No. 1142215-33-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of cyclopropanecarboxylic acid derivatives, which are known for their versatility in drug design and synthesis. The presence of both a diazepane ring and a cyclopropane moiety in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The molecular formula of this compound reflects its complex architecture, combining a dimethyl-substituted cyclopropane core with a 4-methyl-1,4-diazepane group. Such hybrid structures are often investigated for their ability to modulate biological targets, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. Researchers have shown growing interest in similar compounds due to their potential as enzyme inhibitors or receptor modulators, aligning with current trends in precision medicine and targeted therapy.

In the realm of drug discovery, 2,2-Dimethyl-3-[(4-methyl-1,4-diazepan-1-yl)-carbonyl]cyclopropanecarboxylic acid stands out for its balanced lipophilicity and molecular weight, which are critical factors for blood-brain barrier permeability—a hot topic in neuroscience research. Its structural features also suggest potential utility in addressing neurodegenerative conditions, a field where scientists are actively seeking novel small-molecule therapeutics. The compound's carboxylic acid functionality further enhances its suitability for prodrug development, a strategy increasingly employed to improve drug delivery.

From a synthetic chemistry perspective, the preparation of CAS No. 1142215-33-5 involves sophisticated multi-step organic synthesis, often requiring stereoselective reactions to construct the cyclopropane ring. This aligns with the pharmaceutical industry's focus on chiral synthesis and green chemistry approaches. The compound's stability under various pH conditions makes it particularly interesting for formulation scientists working on oral dosage forms, another area of intense research activity.

The scientific community's interest in 2,2-Dimethyl-3-[(4-methyl-1,4-diazepan-1-yl)-carbonyl]cyclopropanecarboxylic acid extends to its potential structure-activity relationships (SAR). Computational chemists are utilizing molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with biological targets—a methodology that has gained tremendous traction with advances in artificial intelligence in drug discovery. These computational approaches complement traditional medicinal chemistry efforts, creating synergies in modern pharmaceutical R&D.

Quality control and analytical characterization of CAS No. 1142215-33-5 typically employ advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity standards required for preclinical studies, reflecting the pharmaceutical industry's emphasis on quality by design (QbD) principles. The growing demand for high-purity reference standards in research further underscores the importance of such analytical protocols.

Looking ahead, 2,2-Dimethyl-3-[(4-methyl-1,4-diazepan-1-yl)-carbonyl]cyclopropanecarboxylic acid represents an intriguing case study in fragment-based drug discovery. Its modular structure allows for systematic modifications to optimize pharmacokinetic properties—a key consideration in contemporary lead optimization programs. As the pharmaceutical industry continues to explore underexplored chemical space, compounds like this offer valuable insights into novel molecular architectures with therapeutic potential.

The environmental fate and biodegradation profile of CAS No. 1142215-33-5 also merit investigation, particularly in light of increasing regulatory focus on green pharmaceuticals and sustainable chemistry. Researchers are developing new methodologies to assess the environmental impact of pharmaceutical compounds, making this an important consideration for any novel chemical entity entering development pipelines.

In conclusion, 2,2-Dimethyl-3-[(4-methyl-1,4-diazepan-1-yl)-carbonyl]cyclopropanecarboxylic acid (CAS No. 1142215-33-5) embodies the intersection of innovative chemical design and therapeutic potential. Its study contributes to broader conversations in drug discovery, medicinal chemistry, and pharmaceutical development, while addressing current scientific priorities such as CNS drug delivery, targeted therapies, and sustainable chemistry practices. As research progresses, this compound may yield valuable insights for addressing unmet medical needs through rational drug design approaches.